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Compound of Interest

Compound Name: 1-Nitrosopyrazolidin-3-one
CAS No.: 338393-95-6
Cat. No.: B3126933
Get Quote
. J

This guide provides a technical analysis of the carcinogenic potency categorization for 1-
Nitrosopyrazolidin-3-one, a complex nitrosamine impurity often encountered in the synthesis
of hydrazine-derivative pharmaceuticals.

Executive Summary

o Target Compound: 1-Nitrosopyrazolidin-3-one (CAS: Derivative of 1752-88-1)
o CPCA Category:Excluded (Out of Scope)

¢ Regulatory Status: This compound does not fit the standard Carcinogenic Potency
Categorization Approach (CPCA) definition because it lacks a carbon atom on both sides of
the N-nitroso group.

« Recommended Action: Default to Compound-Specific Limit or Class 1 (18 ng/day) pending
Ames testing. Do not rely on automated CPCA calculators, as they may generate false "safe"
scores (e.g., Category 4 or 5) by misinterpreting the N-N bond.
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Compound Profile & Structural Analysis

To understand the regulatory exclusion, we must first dissect the chemical environment of the
nitroso group. Unlike standard nitrosamines (e.g., NDMA, NDEA) where the nitroso nitrogen is
flanked by two alkyl carbons, 1-Nitrosopyrazolidin-3-one features a hydrazine-like linkage.

Feature Description

Chemical Structure Cyclic N-nitroso amide/hydrazine derivative

Pyrazolidin-3-one (5-membered ring: N-N-

Ring System C(=0)-C-C)

Nitroso Position N1 (Attached to C5 and N2)

Key Connectivity C5 (Alkyl) — N1(NO) — N2 (Amine/Amide)
Molecular Formula CsHsNsO:2

Structural Visualization

The following diagram illustrates the critical structural difference between a standard CPCA-
applicable nitrosamine and 1-Nitrosopyrazolidin-3-one.

D
G-Nitrosopyrazolidin-3-one —— C-N(NO)-N Connectivity

(Target Impurity) (Excluded from CPCA)
D
Standard Nitrosamine ——p C-N(NO)-C Connectivity
(e.g., N-Nitrosopyrrolidine) (Subject to CPCA)

Click to download full resolution via product page
Figure 1: Structural comparison highlighting the N-N bond exclusion criteria.

CPCA Applicability Analysis (The "Why")

The Carcinogenic Potency Categorization Approach (CPCA), as defined in EMA Appendix 1
and FDA Guidance, relies on the metabolic activation pathway of
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-hydroxylation.[1] This mechanism requires the presence of
-carbon atoms with abstractable hydrogen atoms on both sides of the N-nitroso group.

The Exclusion Logic

e Rule: CPCA applies only to N-nitrosamines bearing a carbon atom on both sides of the N-
nitroso group.[1][2]

o Observation: In 1-Nitrosopyrazolidin-3-one, the N1 atom is bonded to C5 (a carbon) and
N2 (a nitrogen).

o Result: The N-N bond blocks the standard

-hydroxylation mechanism on one side. The compound is structurally classified as an N-
nitrosohydrazine derivative, not a dialkyl nitrosamine.

Warning: Automated software may incorrectly treat the N2 atom as a "non-hydrogen"
substituent or fail to flag the exclusion, potentially calculating a score based solely on the C5
hydrogens. This would lead to a dangerously high Acceptable Intake (Al) limit (e.g., Category 4,
1500 ng/day) that is not scientifically justified.

Risk Assessment Strategy

Since the CPCA framework is invalid for this compound, you must adopt a Compound-Specific
Approach following ICH M7(R2) principles.

Workflow for Excluded Nitrosamines
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Identify 1-Nitrosopyrazolidin-3-one

Check CPCA Applicability

(Is C attached on both sides?)

NO: Excluded from CPCA
(N-N-NO linkage)

Search Carcinogenicity Data
(Gold TD50 / Lhasa)

Data Available?

Yes

Calculate Al from TD50

(Linear Extrapolation)

Treat as Mutagenic Carcinogen

Limit: 18 ng/day (or TTC)

No

Conduct Enhanced Ames Test
(OECD 471 compliant)

Positive (+) \Negative (-)

Treat as Non-Mutagenic
Limit: ICH Q3A/B (Generic)

Click to download full resolution via product page

Figure 2: Decision tree for establishing Acceptable Intake (Al) for non-CPCA nitrosamines.
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Step-by-Step Protocol

 Literature Search (Data Gap Analysis):

o Currently, there is no robust public TD50 value for 1-Nitrosopyrazolidin-3-one in the Gold
(CPDB) or Lhasa databases.

o Note: Related structures (N-nitroso-3-pyrrolidinone) have shown mutagenicity, but the
hydrazine linkage in the pyrazolidine ring alters the metabolic profile significantly.

o Enhanced Ames Test (Mandatory):

o Because the compound falls into a "Cohort of Concern” (potential direct-acting mutagen or
different activation mechanism), you cannot assume it is safe.

o Protocol: Perform an Enhanced Ames Test (EAT) using S. typhimurium strains TA98,
TA100, TA1535, TA1537, and E. coli WP2 uvrA.[3]

o Conditions: Test both with and without metabolic activation (S9 fraction). N-
nitrosohydrazines can sometimes be direct-acting mutagens (active without S9).

o Establishing the Limit:

o Scenario A (Ames Positive): If mutagenic, and no TD50 exists, apply the Class-specific
TTC of 18 ng/day. This is the conservative default for high-potency nitrosamines.

o Scenario B (Ames Negative): If the study proves negative in valid strains, the compound
may be controlled as a standard impurity (ICH Q3A/B) or a Class 5 non-mutagenic
impurity (Limit > 1500 ng/day).

Comparative Performance: CPCA vs. Reality

To demonstrate the risk of misclassification, we compare the theoretical (incorrect) CPCA score
against the regulatory reality.
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Parameter Theoretical (Incorrect) CPCA  Regulatory Reality (Correct)

Count
Methodology Exclusion Criteria (N-N bond)
-Hydrogens on C5

“Hydrogen Count 2 (on C5) N/A (Mechanism invalid)

Deactivating Features Ketone (Electron Withdrawing)  N/A

Unclassified / Cohort of

Predicted Category Category 4 (Weak Potency)
Concern
) o 18 ng/day (Default
Implied Limit 1500 ng/day )
Conservative)
) High Safety Risk (Under- )
Risk Protective

control)

Scientific Insight: The ketone group at C3 is electron-withdrawing, which would theoretically
reduce potency if this were a standard nitrosamine (by destabilizing the carbocation). However,
the N-N bond introduces the possibility of decomposition into diazonium species or other
reactive intermediates that do not follow the predictable SAR of dialkyl nitrosamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one | C9H9N303 | CID 21818377 - PubChem
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¢ To cite this document: BenchChem. [Carcinogenic potency category (CPCA) of 1-
Nitrosopyrazolidin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3126933/docs#carcinogenic-potency-category-cpca-
of-1-nitrosopyrazolidin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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